{3-methoxy-4-[(3-nitrobenzyl)oxy]phenyl}methanol

• IUPAC Name: [3-methoxy-4-[(3-nitrophenyl)methoxy]phenyl]methanol
• InChI: InChI=1S/C15H15NO5/c1-20-15-8-11(9-17)5-6-14(15)21-10-12-3-2-4-13(7-12)16(18)19/h2-8,17H,9-10H2,1H3
• InChI Key: JOQYLYLSNGBFDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CO)OCC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H15NO5
• Molecular Weight: 289.28 g/mol

Description

{3-methoxy-4-[(3-nitrobenzyl)oxy]phenyl}methanol, also known as NBMPR, is a potent inhibitor of nucleoside transporters. It is widely used in scientific research to study the mechanisms of nucleoside transport and its role in various physiological and pathological conditions.

Mechanism of Action

{3-methoxy-4-[(3-nitrobenzyl)oxy]phenyl}methanol inhibits the transport of nucleosides by binding to the nucleoside transporter protein. It blocks the binding of nucleosides to the transporter, thereby preventing their uptake into cells. This compound has a high affinity for the nucleoside transporter and is a potent inhibitor of nucleoside transport.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects that have been studied in scientific research. It inhibits the uptake of nucleosides into cells, which can affect their metabolism and function. This compound has been shown to inhibit the growth of cancer cells by blocking the uptake of nucleosides that are essential for DNA synthesis. It also has anti-inflammatory effects by inhibiting the uptake of adenosine, which is involved in the regulation of immune responses.

Advantages and Limitations for Lab Experiments

{3-methoxy-4-[(3-nitrobenzyl)oxy]phenyl}methanol is a potent and specific inhibitor of nucleoside transporters, which makes it a valuable tool for studying the mechanisms of nucleoside transport and its role in various physiological and pathological conditions. However, it has some limitations in lab experiments, including its toxicity and potential side effects on cells and tissues. It also has a short half-life and requires careful handling and storage to maintain its potency.

Future Directions

There are several future directions for research on {3-methoxy-4-[(3-nitrobenzyl)oxy]phenyl}methanol and nucleoside transporters. One area of research is the development of more potent and selective inhibitors of nucleoside transporters for therapeutic use in cancer and other diseases. Another area of research is the identification of new nucleoside transporters and their role in various physiological and pathological conditions. Further studies are also needed to understand the regulation and expression of nucleoside transporters in different tissues and cells, as well as their interactions with other cellular pathways and signaling molecules.

Synthesis Methods

The synthesis of {3-methoxy-4-[(3-nitrobenzyl)oxy]phenyl}methanol involves several steps, including the reaction of 3-nitrobenzyl alcohol with 3-methoxyphenyl magnesium bromide, followed by the reaction with formaldehyde and reduction with sodium borohydride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

{3-methoxy-4-[(3-nitrobenzyl)oxy]phenyl}methanol is mainly used in scientific research to study the mechanisms of nucleoside transport and its role in various physiological and pathological conditions. It is used to determine the kinetics and specificity of nucleoside transporters, as well as their regulation and expression in different tissues and cells. This compound is also used to study the effects of nucleoside transport inhibitors on the metabolism and function of nucleosides in various organs and systems.